Cas no 1142193-79-0 ()

• CAS No: 1142193-79-0
• MF: C₁₁H₇BrClN
• MW: 268.536980867386
• CID: 6646278
• PubChem ID: 45788639
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C11H7BrClN/c12-11-6-3-9(7-14-11)8-1-4-10(13)5-2-8/h1-7H
• InChI Key： QAWXFROBHGEOHA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 266.94504g/mol
• Monoisotopic Mass: 266.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines